

Application Notes & Protocols: A Comprehensive Guide to Investigating Avibactam Resistance Mechanisms

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Avibactam
CAS No.: 794508-22-8
Cat. No.: B8069249

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

I. Introduction: The Clinical Challenge of Avibactam Resistance

Avibactam, a non- β -lactam β -lactamase inhibitor, has revitalized the utility of established β -lactam antibiotics like ceftazidime in an era of mounting antimicrobial resistance.^{[1][2]} Its novel mechanism of action, involving covalent acylation of the β -lactamase active site serine followed by reversible recyclization, provides broad-spectrum inhibition against Ambler class A, C, and some class D β -lactamases.^{[1][2][3][4]} This has made ceftazidime-**avibactam** a critical therapeutic option for infections caused by multidrug-resistant Gram-negative bacteria, including those producing extended-spectrum β -lactamases (ESBLs) and *Klebsiella pneumoniae* carbapenemases (KPCs).^{[5][6]}

However, the emergence of resistance to ceftazidime-**avibactam** threatens its clinical efficacy and presents a significant challenge.^{[7][8][9]} Understanding the molecular underpinnings of this

resistance is paramount for the development of next-generation inhibitors and for guiding clinical practice. This guide provides a detailed experimental framework for elucidating the mechanisms of **avibactam** resistance, from initial phenotypic characterization to in-depth biochemical and structural analyses.


The primary mechanisms of resistance to ceftazidime-**avibactam** can be broadly categorized as:

- **Target-Site Modifications:** Amino acid substitutions within the β -lactamase enzyme, particularly in the active site or surrounding loops (e.g., the Ω -loop), can reduce **avibactam**'s binding affinity or alter the enzyme's conformational dynamics.[\[10\]](#)[\[11\]](#)[\[12\]](#)
- **Increased Target Expression:** Overexpression of the β -lactamase gene can effectively titrate out the inhibitor, leading to a higher minimal inhibitory concentration (MIC).
- **Reduced Drug Accumulation:** Changes in bacterial membrane permeability, such as the loss or modification of porin channels, and the overexpression of efflux pumps can limit the intracellular concentration of **avibactam**.[\[7\]](#)[\[9\]](#)
- **Emergence of Uninhibited β -Lactamases:** The acquisition of genes encoding metallo- β -lactamases (MBLs, Ambler class B), which are not inhibited by **avibactam**, confers resistance.[\[6\]](#)[\[8\]](#)

This application note will provide a logical and comprehensive workflow to investigate these mechanisms.

II. Experimental Workflow: A Multi-faceted Approach to Unraveling Resistance

A robust investigation into **avibactam** resistance requires a multi-pronged approach that integrates microbiology, molecular biology, biochemistry, and structural biology. The following workflow provides a roadmap for a comprehensive study.



[Click to download full resolution via product page](#)

Figure 1: Overall Experimental Workflow. A comprehensive workflow for investigating **avibactam** resistance, starting from phenotypic analysis and progressing to genetic and biochemical validation.

III. Phase 1: Phenotypic and Genetic Characterization of Resistant Isolates

The initial phase focuses on confirming the resistance phenotype and identifying the genetic determinants responsible.

A. Protocol: Minimum Inhibitory Concentration (MIC) Determination

The cornerstone of resistance characterization is the determination of the MIC, which quantifies the concentration of an antimicrobial agent required to inhibit bacterial growth.^{[13][14][15]} This protocol is based on the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).^{[16][17][18][19][20]}

Objective: To determine the MIC of ceftazidime alone and in combination with a fixed concentration of **avibactam** against bacterial isolates. A significant increase in the ceftazidime-**avibactam** MIC compared to susceptible control strains is indicative of resistance.

Materials:

- Cation-adjusted Mueller-Hinton Broth (CAMHB)
- 96-well microtiter plates
- Ceftazidime and **Avibactam** analytical grade powders
- Bacterial isolates and quality control (QC) strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853)
- 0.5 McFarland turbidity standard
- Sterile saline or broth

Procedure:

- Preparation of Antimicrobial Solutions: Prepare stock solutions of ceftazidime and **avibactam**. Create serial two-fold dilutions of ceftazidime in CAMHB in the microtiter plates. For the combination plates, add a fixed concentration of **avibactam** (typically 4 µg/mL) to each well containing the ceftazidime dilutions.[21]
- Inoculum Preparation: From a fresh (18-24 hour) culture, suspend several colonies in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately $1-2 \times 10^8$ CFU/mL).[21] Dilute this suspension to achieve a final inoculum concentration of 5×10^5 CFU/mL in each well.[14]
- Inoculation: Inoculate each well of the microtiter plates with the prepared bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
- Incubation: Incubate the plates at $35 \pm 2^\circ\text{C}$ for 16-20 hours in ambient air.

- MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.[\[14\]](#)[\[15\]](#)

Data Presentation:

Isolate ID	Ceftazidime MIC (µg/mL)	Ceftazidime- Avibactam (4 µg/mL) MIC (µg/mL)	Fold-change in MIC	Interpretation (S/I/R)
QC Strain				
Susceptible Isolate				
Resistant Isolate 1				
Resistant Isolate 2				

Interpretation should be based on current CLSI M100 breakpoints.[\[17\]](#)[\[18\]](#)[\[19\]](#)[\[20\]](#)

B. Whole-Genome Sequencing (WGS) and Bioinformatic Analysis

Rationale: Once resistance is phenotypically confirmed, WGS is employed to identify the genetic basis. This unbiased approach can reveal mutations in known resistance genes and identify novel mechanisms.

Procedure:

- DNA Extraction: Extract high-quality genomic DNA from the resistant isolates and a susceptible comparator strain.
- Library Preparation and Sequencing: Prepare sequencing libraries and perform high-throughput sequencing (e.g., using Illumina platforms).

- Bioinformatic Analysis:
 - De novo assembly and annotation: Assemble the sequencing reads to create a draft genome and annotate the genes.
 - Variant Calling: Align the reads from the resistant isolates to the reference genome of the susceptible strain to identify single nucleotide polymorphisms (SNPs), insertions, and deletions.
 - Resistance Gene Identification: Use databases such as the Comprehensive Antibiotic Resistance Database (CARD) to identify acquired resistance genes, particularly those encoding β -lactamases.
 - Comparative Genomics: Compare the genomes of resistant and susceptible isolates to identify mutations in genes encoding β -lactamases (e.g., blaKPC, blaAmpC), porins (e.g., ompK35, ompK36 in *K. pneumoniae*), and efflux pump regulators.

IV. Phase 2: Biochemical and Structural Validation of Resistance Mechanisms

This phase focuses on validating the functional consequences of the genetic alterations identified in Phase 1. This involves expressing and purifying the identified β -lactamase variants and characterizing their interaction with **avibactam**.

A. Protocol: Molecular Cloning, Site-Directed Mutagenesis, and Protein Expression

Objective: To produce recombinant wild-type and mutant β -lactamase enzymes for biochemical and structural studies.[\[22\]](#)[\[23\]](#)[\[24\]](#)

Materials:

- Expression vector (e.g., pET-28a)[\[24\]](#)
- Competent *E. coli* expression host (e.g., BL21(DE3))[\[24\]](#)
- Restriction enzymes, DNA ligase

- Oligonucleotides for PCR and site-directed mutagenesis
- LB broth and agar
- Isopropyl β -D-1-thiogalactopyranoside (IPTG)


Procedure:

- Cloning: Amplify the full-length β -lactamase gene (without its signal peptide) from the clinical isolate and clone it into the expression vector.[\[24\]](#)
- Site-Directed Mutagenesis: Introduce the identified mutations into the wild-type β -lactamase gene using a commercially available site-directed mutagenesis kit or a PCR-based method.[\[25\]](#) Sequence the entire gene to confirm the desired mutation and the absence of off-target mutations.
- Protein Expression:
 - Transform the expression plasmids (wild-type and mutant) into the E. coli expression host.
 - Grow the transformed cells in LB broth to an OD₆₀₀ of 0.6-0.8.
 - Induce protein expression with an optimized concentration of IPTG and incubate at a lower temperature (e.g., 16-20°C) overnight to enhance soluble protein expression.[\[24\]](#)
- Protein Purification:
 - Harvest the cells by centrifugation and lyse them (e.g., by sonication).
 - Clarify the lysate by centrifugation.
 - If using a His-tagged construct, purify the protein using immobilized metal affinity chromatography (IMAC).
 - Further purify the protein using size-exclusion chromatography to obtain a homogenous sample.
 - Assess purity by SDS-PAGE.

B. Protocol: Enzyme Kinetic Analysis

Objective: To quantify the impact of the mutations on β -lactamase activity and its inhibition by **avibactam**.^{[26][27][28][29][30]}

Rationale: Kinetic parameters provide a quantitative measure of an enzyme's efficiency and its interaction with inhibitors. For β -lactamases, the hydrolysis of a chromogenic substrate like nitrocefin allows for continuous monitoring of the reaction.^[31]



[Click to download full resolution via product page](#)

Figure 2: Enzyme Kinetic Scheme. A simplified representation of β -lactamase catalysis and inhibition by **avibactam**, highlighting key kinetic parameters.

Materials:

- Purified wild-type and mutant β -lactamases
- Nitrocefin (chromogenic substrate)
- **Avibactam**
- Spectrophotometer (plate reader or cuvette-based)
- Phosphate buffer

Procedure:

- Determination of K_m and V_{max} for Nitrocefin:
 - In a microtiter plate or cuvette, add a fixed concentration of the enzyme to buffer.
 - Initiate the reaction by adding varying concentrations of nitrocefin.
 - Monitor the increase in absorbance at 486 nm over time.
 - Calculate the initial velocity (v_0) for each substrate concentration.
 - Plot v_0 versus substrate concentration and fit the data to the Michaelis-Menten equation to determine K_m and V_{max} . The catalytic efficiency is given by k_{cat}/K_m .[\[32\]](#)
- Determination of the Inhibition Constant (K_i):
 - **Avibactam** is a time-dependent, reversible covalent inhibitor. Determining its kinetic parameters requires a more complex analysis. A common approach is to measure the second-order acylation rate constant (k_{inact}/K_i).
 - Pre-incubate the enzyme with varying concentrations of **avibactam** for different time points.
 - At each time point, add a saturating concentration of nitrocefin to measure the residual enzyme activity.
 - Plot the natural log of the residual activity versus time. The slope of this line gives the apparent inactivation rate constant (k_{obs}).
 - Plot k_{obs} versus the inhibitor concentration. The slope of this line represents the second-order rate constant k_{inact}/K_i .[\[27\]](#)

Data Presentation:

Enzyme Variant	Km (Nitrocefin, μM)	k_{cat} (s^{-1})	k_{cat}/Km ($\text{M}^{-1}\text{s}^{-1}$)	k_{inact}/K_i (Avibactam, $\text{M}^{-1}\text{s}^{-1}$)
Wild-Type				
Mutant 1				
Mutant 2				

A significant decrease in the k_{inact}/K_i for a mutant enzyme compared to the wild-type provides strong evidence that the mutation impairs **avibactam**'s inhibitory activity.

C. Structural Analysis

Rationale: X-ray crystallography can provide atomic-level insights into how mutations affect the structure of the β -lactamase and its interaction with **avibactam**.^{[1][11][12][33]} This can reveal changes in the active site geometry, altered hydrogen bonding networks, or steric hindrance that explains the observed kinetic data.

Procedure:

- Crystallization: Screen for crystallization conditions for the purified wild-type and mutant enzymes, both in their apo form and in complex with **avibactam**.
- Data Collection and Structure Determination: Collect X-ray diffraction data at a synchrotron source. Process the data and solve the crystal structure by molecular replacement using a known β -lactamase structure as a search model.
- Structural Analysis: Compare the structures of the wild-type and mutant enzymes. Analyze the active site architecture and the specific interactions (or lack thereof) between the enzyme and the bound **avibactam**.

V. Conclusion: Synthesizing the Evidence for a Comprehensive Understanding

By integrating phenotypic, genetic, biochemical, and structural data, researchers can build a comprehensive model of **avibactam** resistance. For example, an increased MIC (phenotype) can be linked to a specific mutation in a β -lactamase gene (genotype). This can then be validated by showing that the recombinant mutant enzyme has a reduced affinity for **avibactam** (biochemistry), and the structural analysis can reveal the precise atomic interactions that are disrupted by the mutation. This multi-faceted approach is essential for not only understanding the mechanisms of resistance but also for designing novel inhibitors that can overcome these challenges and preserve the efficacy of this important class of antibiotics.

References

- Ehmann, D. E., Jahić, H., Ross, P. L., Gu, R. F., Hu, J., Kern, G., ... & Fisher, S. L. (2013). Structural basis for broad-spectrum inhibition of serine β -lactamases by **avibactam**. The Journal of biological chemistry, 288(38), 27349-27359. [\[Link\]](#)
- **Avibactam** Sodium. (n.d.). DrugBank. [\[Link\]](#)
- Lahiri, S. D., Alm, R. A., & Shlaes, D. M. (2014). **Avibactam** and class C β -lactamases: mechanism of inhibition, conservation of the binding pocket, and implications for resistance. Antimicrobial agents and chemotherapy, 58(10), 5704-5713. [\[Link\]](#)
- Ehmann, D. E., Jahić, H., Ross, P. L., Gu, R. F., Hu, J., Kern, G., ... & Fisher, S. L. (2013). Structural Insight into Potent Broad-Spectrum Inhibition with Reversible Recyclization Mechanism: **Avibactam** in Complex with CTX-M-15 and Pseudomonas aeruginosa AmpC β -Lactamases. Antimicrobial Agents and Chemotherapy, 57(5), 2219-2228. [\[Link\]](#)
- Zasowski, E. J., Rybak, J. M., & Rybak, M. J. (2015). The β -Lactams Strike Back: Ceftazidime-**Avibactam**. Pharmacotherapy: The Journal of Human Pharmacology and Drug Therapy, 35(8), 755-770. [\[Link\]](#)
- Sy, S. K., & Peloquin, C. A. (2025). What is the role of **avibactam** (a beta-lactamase inhibitor) in treating bacterial infections?. Medscape. [\[Link\]](#)
- Lahiri, S. D., Alm, R. A., & Shlaes, D. M. (2014). **Avibactam** and class C β -lactamases: mechanism of inhibition, conservation of the binding pocket, and implications for resistance. Antimicrobial agents and chemotherapy, 58(10), 5704–5713. [\[Link\]](#)

- Del Prete, R., & Giammanco, A. (2020). Resistance to Ceftazidime/**Avibactam**, Meropenem/Vaborbactam and Imipenem/Relebactam in Gram-Negative MDR Bacilli: Molecular Mechanisms and Susceptibility Testing. *Antibiotics*, 9(10), 689. [[Link](#)]
- Rojas, L. J., Taracena, D., & Villegas, M. V. (2023). Molecular Mechanisms of Resistance to Ceftazidime/**Avibactam** in Clinical Isolates of Enterobacterales and Pseudomonas aeruginosa in Latin American Hospitals. *Microbiology Spectrum*, 11(2), e03833-22. [[Link](#)]
- Shields, R. K., Nguyen, M. H., & Clancy, C. J. (2019). Emergence of Ceftazidime-**Avibactam** Resistance: What Have We Learned in the Past 4 Years?. *Contagion Live*. [[Link](#)]
- Compain, F., & Frère, J. M. (2018). Atomic-Resolution Structure of a Class C β -Lactamase and Its Complex with **Avibactam**. *ChemMedChem*, 13(13), 1437-1446. [[Link](#)]
- Wang, Y., Wang, J., Wang, R., & Cai, Y. (2020). Molecular mechanisms underlying bacterial resistance to ceftazidime/**avibactam**. *Critical reviews in microbiology*, 46(2), 178-195. [[Link](#)]
- Li, H., Liu, Y., & Zhang, R. (2022). Advances in Studies of Ceftazidime-**Avibactam** Application and Resistance Mechanism Research. *Antibiotics*, 11(11), 1546. [[Link](#)]
- Lahiri, S. D., Bradford, P. A., & Alm, R. A. (2016). Structural and sequence analysis of class A β -lactamases with respect to **avibactam** inhibition: impact of Ω -loop variations. *Journal of Antimicrobial Chemotherapy*, 71(10), 2748-2757. [[Link](#)]
- Yoshikazu, I., & Yoshikazu, I. (2024). Structural insights into the molecular mechanism of high-level ceftazidime–**avibactam** resistance conferred by CMY-185. *Journal of Biological Chemistry*, 300(2), 105615. [[Link](#)]
- Santa Maria, J. P. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. *STAR Protocols*, 4(4), 102577. [[Link](#)]
- Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. *Nature protocols*, 3(2), 163-175. [[Link](#)]
- Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. [[Link](#)]

- Clinical and Laboratory Standards Institute. (2023). Performance Standards for Antimicrobial Susceptibility Testing; Thirty-Third Informational Supplement (M100-S33). CLSI. [\[Link\]](#)
- Kurai, S., Urabe, H., & Ogawara, H. (1995). Cloning, sequencing, and site-directed mutagenesis of beta-lactamase gene from *Streptomyces fradiae* Y59. *Antimicrobial agents and chemotherapy*, 39(1), 260–263. [\[Link\]](#)
- Viswanatha, T., & Dmitrienko, G. I. (2008). Assays for B-Lactamase Activity and Inhibition. In *Methods in Molecular Biology* (pp. 35-46). Humana Press. [\[Link\]](#)
- Clinical and Laboratory Standards Institute. (n.d.). M100: Performance Standards for Antimicrobial Susceptibility Testing. [\[Link\]](#)
- Kurai, S., Urabe, H., & Ogawara, H. (1995). Cloning, sequencing, and site-directed mutagenesis of beta-lactamase gene from *Streptomyces fradiae* Y59. *Antimicrobial agents and chemotherapy*, 39(1), 260–263. [\[Link\]](#)
- Food and Agriculture Organization of the United Nations. (n.d.). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. [\[Link\]](#)
- Clinical and Laboratory Standards Institute. (2017). M100: Performance Standards for Antimicrobial Susceptibility Testing, 27th Edition. [\[Link\]](#)
- Clinical and Laboratory Standards Institute. (2024). CLSI M100 Performance Standards for Antimicrobial Susceptibility Testing, 34th Edition. [\[Link\]](#)
- LibreTexts Biology. (2024). 13.5A: Minimal Inhibitory Concentration (MIC). [\[Link\]](#)
- Andrews, C. A., & Lesley, S. A. (1998). Selection Strategy for Site-Directed Mutagenesis Based on Altered β -Lactamase Specificity. *BioTechniques*, 24(6), 972-978. [\[Link\]](#)
- Sun, Z., Bi, Y., & Liu, Y. (2022). Expression and purification of soluble recombinant β -lactamases using *Escherichia coli* as expression host and pET-28a as cloning vector. *Microbial Cell Factories*, 21(1), 244. [\[Link\]](#)
- Andrews, C. A., & Lesley, S. A. (1998). Selection strategy for site-directed mutagenesis based on altered beta-lactamase specificity. *BioTechniques*, 24(6), 972-4, 976, 978 passim.

[\[Link\]](#)

- Papp-Wallace, K. M. (2017). Kinetics of Sulbactam Hydrolysis by β -Lactamases, and Kinetics of β -Lactamase Inhibition by Sulbactam. *Antimicrobial agents and chemotherapy*, 62(1), e01638-17. [\[Link\]](#)
- Adam, M. (2016). How to derive Km, Ki enzyme kinetics for beta lactamase and nitrocefin?. ResearchGate. [\[Link\]](#)
- Labbé, G., & Labbé, G. (2018). Structural and Kinetic Studies of the Potent Inhibition of Metallo- β -lactamases by 6-Phosphonomethylpyridine-2-carboxylates. *Biochemistry*, 57(11), 1735-1746. [\[Link\]](#)
- Galleni, M., & Frère, J. M. (2002). Kinetic Properties of Four Plasmid-Mediated AmpC β -Lactamases. *Antimicrobial Agents and Chemotherapy*, 46(3), 633-639. [\[Link\]](#)
- Knott-Hunziker, V., Orlek, B. S., Sammes, P. G., & Waley, S. G. (1979). Kinetics of inactivation of beta-lactamase I by 6 beta-bromopenicillanic acid. *Biochemical Journal*, 177(2), 797-802. [\[Link\]](#)
- Drawz, S. M., & Bonomo, R. A. (2010). Three decades of β -lactamase inhibitors. *Clinical microbiology reviews*, 23(1), 160-201. [\[Link\]](#)
- Tooke, C. L., Hinchliffe, P., Bragginton, E. C., Colenso, C. K., Hirvonen, V. H. A., Takebayashi, Y., & Spencer, J. (2019). β -Lactamases and β -Lactamase Inhibitors in the 21st Century. *Journal of molecular biology*, 431(18), 3472–3500. [\[Link\]](#)
- Promega Corporation. (n.d.). Site-directed mutagenesis using altered beta-lactamase specificity. [\[Link\]](#)
- Al-Jumaili, E. F. (2021). Production, Purification and Characterization of β -Lactamase from Clinical Isolate of *Acinetobacter baumannii* A7. ResearchGate. [\[Link\]](#)
- Viswanatha, T., & Dmitrienko, G. I. (2008). Assays for B-Lactamase Activity and Inhibition. ResearchGate. [\[Link\]](#)

- Fujii, T., Sato, K., Inoue, M., & Mitsuhashi, S. (1985). Purification and properties of a beta-lactamase produced by *Branhamella catarrhalis*. *Antimicrobial agents and chemotherapy*, 27(4), 608–611. [[Link](#)]
- Bekaert, M., & Bekaert, M. (2022). The biogenesis of β -lactamase enzymes. *Microbiology*, 168(8), 001221. [[Link](#)]
- Ghafourian, S., Sadeghifard, N., Soheili, S., & Sekawi, Z. (2014). Overview of b-Lactamases and Current Techniques for Detecting Beta-Lactamase Mediated Resistance. *Journal of Scientific and Innovative Research*, 3(2), 246-257. [[Link](#)]
- Bush, K., & Sykes, R. B. (1986). Methodology for the Study of P-Lactamases. *Antimicrobial Agents and Chemotherapy*, 30(1), 6-10. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Structural insight into potent broad-spectrum inhibition with reversible recyclization mechanism: avibactam in complex with CTX-M-15 and *Pseudomonas aeruginosa* AmpC β -lactamases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. journals.asm.org [journals.asm.org]
- 3. journals.asm.org [journals.asm.org]
- 4. Avibactam and class C β -lactamases: mechanism of inhibition, conservation of the binding pocket, and implications for resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. The β -Lactams Strike Back: Ceftazidime-Avibactam - PMC [pmc.ncbi.nlm.nih.gov]
- 6. droracle.ai [droracle.ai]
- 7. Resistance to Ceftazidime/Avibactam, Meropenem/Vaborbactam and Imipenem/Relebactam in Gram-Negative MDR Bacilli: Molecular Mechanisms and Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
- 8. contagionlive.com [contagionlive.com]

- 9. Molecular mechanisms underlying bacterial resistance to ceftazidime/avibactam | Semantic Scholar [semanticscholar.org]
- 10. Molecular Mechanisms of Resistance to Ceftazidime/Avibactam in Clinical Isolates of Enterobacterales and Pseudomonas aeruginosa in Latin American Hospitals - PMC [pmc.ncbi.nlm.nih.gov]
- 11. academic.oup.com [academic.oup.com]
- 12. Structural insights into the molecular mechanism of high-level ceftazidime–avibactam resistance conferred by CMY-185 - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
- 14. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
- 15. bio.libretexts.org [bio.libretexts.org]
- 16. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
- 17. iacld.com [iacld.com]
- 18. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
- 19. goums.ac.ir [goums.ac.ir]
- 20. darvashco.com [darvashco.com]
- 21. benchchem.com [benchchem.com]
- 22. Cloning, sequencing, and site-directed mutagenesis of beta-lactamase gene from Streptomyces fradiae Y59 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Cloning, sequencing, and site-directed mutagenesis of beta-lactamase gene from Streptomyces fradiae Y59 - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Expression and purification of soluble recombinant β -lactamases using Escherichia coli as expression host and pET-28a as cloning vector - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. tandfonline.com [tandfonline.com]
- 26. Kinetics of Sulbactam Hydrolysis by β -Lactamases, and Kinetics of β -Lactamase Inhibition by Sulbactam - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. researchgate.net [researchgate.net]
- 28. Kinetic Properties of Four Plasmid-Mediated AmpC β -Lactamases - PMC [pmc.ncbi.nlm.nih.gov]

- 29. Kinetics of inactivation of beta-lactamase I by 6 beta-bromopenicillanic acid - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 30. journals.asm.org [journals.asm.org]
- 31. researchgate.net [researchgate.net]
- 32. researchgate.net [researchgate.net]
- 33. discovery.researcher.life [discovery.researcher.life]
- To cite this document: BenchChem. [Application Notes & Protocols: A Comprehensive Guide to Investigating Avibactam Resistance Mechanisms]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b8069249/docs#application-notes-protocols-a-comprehensive-guide-to-investigating-avibactam-resistance-mechanisms>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check